Cas no 881777-74-8 (N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 881777-74-8
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 6284405
• PubChem ID: 7254202
• Update Time: 2025-09-27

N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide
• AKOS002066240
• N-(4-methyl-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfonyl]acetamide
• N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfonylacetamide
• NCGC00136715-01
• 881777-74-8
• HMS1904E18
• G856-7154
• F2536-0021
• CHEMBL1553986
• N-(4-methylbenzo[d]thiazol-2-yl)-2-tosylacetamide

• Inchi： 1S/C17H16N2O3S2/c1-11-6-8-13(9-7-11)24(21,22)10-15(20)18-17-19-16-12(2)4-3-5-14(16)23-17/h3-9H,10H2,1-2H3,(H,18,19,20)
• InChI Key： KOBZIFOGQYSVFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC(NC1=NC2C(C)=CC=CC=2S1)=O)(=O)=O

Computed Properties

• Exact Mass: 360.06023472g/mol
• Monoisotopic Mass: 360.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide

Research Briefing on N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide (CAS: 881777-74-8)

N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide (CAS: 881777-74-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzothiazole and sulfonyl functional groups, has recently garnered attention due to its potential therapeutic applications and unique biochemical properties. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's role as a potential inhibitor of key enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 881777-74-8 exhibits selective inhibition against certain kinases involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding affinity and specificity of the compound, revealing promising results for its use in anti-inflammatory therapies.

Another area of interest is the compound's potential in oncology research. A preprint article from BioRxiv (2024) reported that N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide showed cytotoxic effects against specific cancer cell lines, particularly those associated with breast and lung cancers. The researchers employed high-throughput screening and apoptosis assays to validate these findings, suggesting that the compound could serve as a scaffold for developing novel anticancer agents.

The synthesis and structural optimization of 881777-74-8 have also been explored in recent literature. A 2023 paper in Organic & Biomolecular Chemistry detailed an improved synthetic route for the compound, emphasizing higher yields and scalability. The authors also investigated the structure-activity relationship (SAR) by modifying the benzothiazole and sulfonyl moieties, providing valuable insights for future drug design efforts.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the current body of research underscores the potential of N-(4-methyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide as a versatile tool in chemical biology and a candidate for therapeutic development.

In conclusion, the latest research on 881777-74-8 highlights its multifaceted applications in drug discovery, from kinase inhibition to anticancer activity. Continued investigation into its pharmacological properties and optimization of its chemical structure will be crucial for unlocking its full therapeutic potential. This briefing serves as a comprehensive update for researchers and industry professionals interested in the advancements surrounding this compound.